4-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide

• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 4-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C22H20N2O3/c1-24(19-6-4-3-5-7-19)22(26)17-8-12-18(13-9-17)23-21(25)16-10-14-20(27-2)15-11-16/h3-15H,1-2H3,(H,23,25)
• InChI Key: AFVKBWUZILYVJD-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC

Description

4-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has been used in scientific research. It is a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. MMB-FUBINACA has been used in studies to investigate the pharmacological properties of synthetic cannabinoids and their potential therapeutic applications.

Mechanism of Action

4-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide acts as a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. It binds to the receptor with high affinity, leading to the activation of downstream signaling pathways. This results in a range of physiological and biochemical effects, including changes in neurotransmitter release and receptor activity.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to affect neurotransmitter release and receptor activity, leading to changes in mood, cognition, and behavior. The exact nature of these effects is still being studied, and more research is needed to fully understand the pharmacological properties of this compound.

Advantages and Limitations for Lab Experiments

4-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide has several advantages for use in laboratory experiments. It is a potent agonist of the CB1 receptor, which makes it useful for investigating the pharmacological properties of synthetic cannabinoids. It is also relatively stable and easy to synthesize, which makes it a convenient tool for researchers. However, there are also limitations to the use of this compound in laboratory experiments. Its high potency and potential for psychoactive effects make it difficult to work with safely, and it may not accurately reflect the effects of other synthetic cannabinoids or cannabis in vivo.

Future Directions

There are several future directions for research on 4-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide. One area of interest is its potential therapeutic applications, particularly in the treatment of pain, anxiety, and other conditions. Another area of interest is the development of new synthetic cannabinoids with improved pharmacological properties, such as reduced psychoactive effects and increased therapeutic potential. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound, as well as the potential risks associated with its use.

Synthesis Methods

The synthesis of 4-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide involves several steps, including the reaction of 4-methoxybenzoyl chloride with methylamine to form 4-methoxybenzoylmethylamine. This intermediate is then reacted with N-phenyl-N-methylamine to form the final product, this compound. The synthesis of this compound requires specialized laboratory equipment and expertise.

Scientific Research Applications

4-[(4-methoxybenzoyl)amino]-N-methyl-N-phenylbenzamide has been used in scientific research to investigate the pharmacological properties of synthetic cannabinoids. It has been shown to be a potent agonist of the CB1 receptor, with a binding affinity that is several times higher than that of THC, the primary psychoactive component of cannabis. This compound has been used in studies to investigate the effects of synthetic cannabinoids on the central nervous system, including their potential therapeutic applications.